Cas no 2308476-36-8 ((3S)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid)

• Product Name: (3S)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid
• CAS No: 2308476-36-8
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 5759200
• PubChem ID: 165834484
• Update Time: 2025-07-09

(3S)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]hexanoic acid
• EN300-1472751
• 2308476-36-8
• (3S)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid

• Inchi： 1S/C26H30N2O7/c1-3-9-16(14-22(29)30)27-24(31)23(25(32)34-4-2)28-26(33)35-15-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,16,21,23H,3-4,9,14-15H2,1-2H3,(H,27,31)(H,28,33)(H,29,30)/t16-,23?/m0/s1
• InChI Key： ROVZQNMXFQEPNO-GZWBLTSWSA-N
• SMILES： O(C(NC(C(=O)OCC)C(N[C@H](CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 131Ų

Additional information on (3S)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid

Introduction to (3S)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid

The compound with CAS No. 2308476-36-8, known as (3S)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an ethyl carboxy moiety, and a hexanoic acid chain. These structural features contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and drug delivery systems. The Fmoc group acts as a protective moiety, ensuring stability during synthesis while enabling precise control over the molecule's reactivity. This has made it a valuable component in the development of bioactive compounds and advanced materials. The integration of the ethyl carboxy group further enhances the compound's solubility and bioavailability, making it an attractive candidate for therapeutic applications.

The hexanoic acid chain in this compound plays a crucial role in modulating its physical properties, such as melting point and crystallinity. This feature is particularly relevant in the context of polymer science, where such molecules can serve as building blocks for high-performance polymers with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated the potential of similar compounds in creating biodegradable materials for sustainable applications.

In terms of synthesis, the compound is typically prepared through a multi-step process involving peptide coupling reactions and selective protection/deprotection strategies. The use of Fmoc chemistry ensures high yields and excellent purity, which are critical for downstream applications in pharmaceuticals and biotechnology. Researchers have also explored alternative synthetic pathways to optimize scalability and reduce production costs, further enhancing the compound's commercial viability.

From a biological standpoint, this compound exhibits intriguing interactions with cellular systems. Studies have shown that it can modulate enzyme activity and influence cellular signaling pathways, suggesting its potential as a lead compound for drug development. Its ability to penetrate cellular membranes efficiently makes it a promising candidate for targeted drug delivery systems.

Moreover, the compound's stereochemistry, particularly at the (3S) configuration, significantly impacts its biological activity. This highlights the importance of stereochemical control in organic synthesis, as minor changes in configuration can lead to drastic differences in pharmacological properties. Recent research has emphasized the role of stereochemistry in determining drug efficacy and toxicity, underscoring the need for precise synthetic methodologies.

In conclusion, (3S)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic chemistry and materials science, positions it as a key player in future innovations within these fields.